Cas no 321-23-3 (4-Bromo-2-fluoro-1-nitrobenzene)

4-Bromo-2-fluoro-1-nitrobenzene (CAS: 446-09-3) is a halogenated nitroaromatic compound widely used as an intermediate in organic synthesis. Its distinct substitution pattern—bromo, fluoro, and nitro groups on the benzene ring—enhances reactivity in nucleophilic aromatic substitution (SNAr) and cross-coupling reactions, making it valuable in pharmaceutical and agrochemical applications. The electron-withdrawing nitro group further facilitates functionalization at the ortho and para positions. This compound exhibits high purity and stability under standard conditions, ensuring consistent performance in multi-step syntheses. Its versatility in constructing complex molecular frameworks underscores its importance in research and industrial processes. Proper handling is advised due to its potential toxicity and irritant properties.

4-Bromo-2-fluoro-1-nitrobenzene structure

321-23-3 structure

Product Name:4-Bromo-2-fluoro-1-nitrobenzene

CAS No:321-23-3

MF:C₆H₃BrFNO₂

MW:219.99592423439

MDL:MFCD01930221

CID:36835

PubChem ID:24885604

Update Time:2025-05-19

4-Bromo-2-fluoro-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-fluoronitrobenzene
- 4-Bromo-2-fluoro-1-nitrobenzene
- 1-BROMO-3-FLUORO-4-NITROBENZENE
- 2-Floro-4-bromonitrobenzene
- 2-Fluoro-4-bromonitrobenzene
- 4-Brom-2-fluor-1-nitro-benzol
- 4-bromo-2-fluoro-1-nitro-benzene
- 5-BROMO-2-NITROFLUOROBENZENE
- SY004997
- SCHEMBL6619
- SB36573
- BENZENE, 4-BROMO-2-FLUORO-1-NITRO-
- 321-23-3
- GS-3643
- EN300-86169
- AC-3201
- CS-D0900
- 4-Bromo-2-Floronitrobenzene
- AKOS005063585
- VQCWSOYHHXXWSP-UHFFFAOYSA-N
- MFCD01930221
- 2-fluoro-4-bromo-1-nitrobenzene
- AM20060375
- FT-0600894
- AB10547
- B3062
- AB3148
- 2-fluoro-4-bromo-nitrobenzene
- 4-bromo-2-fluoro-nitrobenzene
- 4-bromo-2-fluoro-nitro benzene
- 4-Bromo-2-fluoro-1-nitrobenzene, 95%
- A1635
- AKOS005254946
- DTXSID70382608
- BBL103787
- STL557597
- DB-006697
- DTXCID50333633
- 628-505-7
- FB11559
- MDL： MFCD01930221
- Inchi： 1S/C6H3BrFNO2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H
- InChI Key： VQCWSOYHHXXWSP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)F)[N+](=O)[O-]

Computed Properties

Exact Mass: 218.93300
Monoisotopic Mass: 218.93312g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Color/Form: Not available
Density: 1.375
Melting Point: 84.0 to 90.0 deg-C
Boiling Point: 263.2°C at 760 mmHg
Flash Point: 113℃
PSA: 45.82000
LogP: 3.01960
Solubility: Not available

4-Bromo-2-fluoro-1-nitrobenzene Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Store at room temperature
Risk Phrases：R22; R36/37/38
Safety Term：S26

4-Bromo-2-fluoro-1-nitrobenzene Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-2-fluoro-1-nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	047144-1g	4-Bromo-2-fluoro-1-nitrobenzene	321-23-3	97%	1g	￡12.00	2022-02-28
Fluorochem	047144-5g	4-Bromo-2-fluoro-1-nitrobenzene	321-23-3	97%	5g	￡17.00	2022-02-28
Fluorochem	047144-25g	4-Bromo-2-fluoro-1-nitrobenzene	321-23-3	97%	25g	￡38.00	2022-02-28
Fluorochem	047144-100g	4-Bromo-2-fluoro-1-nitrobenzene	321-23-3	97%	100g	￡112.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B122636-25g	4-Bromo-2-fluoro-1-nitrobenzene	321-23-3	98%	25g	¥155.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B122636-100g	4-Bromo-2-fluoro-1-nitrobenzene	321-23-3	98%	100g	¥496.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B122636-5g	4-Bromo-2-fluoro-1-nitrobenzene	321-23-3	98%	5g	¥81.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B122636-1g	4-Bromo-2-fluoro-1-nitrobenzene	321-23-3	98%	1g	¥29.90	2023-09-04
Chemenu	CM252184-100g	4-Bromo-2-fluoronitrobenzene	321-23-3	95+%	100g	$117	2021-06-16
Chemenu	CM252184-500g	4-Bromo-2-fluoronitrobenzene	321-23-3	95+%	500g	$458	2021-06-16

4-Bromo-2-fluoro-1-nitrobenzene Production Method

4-Bromo-2-fluoro-1-nitrobenzene Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:321-23-3)2-Fluoro-4-bromonitrobenzene

Order Number:sfd5238

Stock Status:in Stock

Quantity:200KG

Purity:99%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:321-23-3)4-Bromo-2-fluoro-1-nitrobenzene

Order Number:A1635

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:00

Price ($):409.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

321-23-3 (4-Bromo-2-fluoro-1-nitrobenzene) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:321-23-3)2-Fluoro-4-bromonitrobenzene

Purity:99%

Quantity:200KG

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:321-23-3)4-Bromo-2-fluoro-1-nitrobenzene

Purity:99%

Quantity:500g

Price ($):409.0

Cas no 321-23-3 (4-Bromo-2-fluoro-1-nitrobenzene)

4-Bromo-2-fluoro-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Bromo-2-fluoro-1-nitrobenzene Security Information

4-Bromo-2-fluoro-1-nitrobenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Bromo-2-fluoro-1-nitrobenzene Pricemore >>

4-Bromo-2-fluoro-1-nitrobenzene Production Method

4-Bromo-2-fluoro-1-nitrobenzene Suppliers

4-Bromo-2-fluoro-1-nitrobenzene Related Literature

Related Categories

321-23-3 (4-Bromo-2-fluoro-1-nitrobenzene) Related Products